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Compound of Interest

Compound Name: Lys-[Des-Arg9]Bradykinin (TFA)

Cat. No.: B8134352

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lys-[Des-Arg9]Bradykinin trifluoroacetate salt (TFA) is a potent and selective agonist for the
bradykinin B1 receptor (B1R), a G-protein coupled receptor involved in a variety of
physiological and pathological processes, including inflammation, pain, and cardiovascular
regulation.[1][2][3] The B1 receptor is typically expressed at low levels in healthy tissues but is
significantly upregulated in response to tissue injury and pro-inflammatory stimuli.[1] This
makes Lys-[Des-Arg9]Bradykinin TFA a valuable tool for studying the role of the B1R in these
conditions and for the development of novel therapeutics targeting this pathway.

This document provides detailed protocols for the preparation of a stock solution of Lys-[Des-
Arg9]Bradykinin TFA, ensuring accurate and reproducible experimental results.

Chemical Properties and Data

Accurate preparation of a stock solution begins with a clear understanding of the chemical
properties of the peptide. The molecular weight of Lys-[Des-Arg9]Bradykinin can vary
depending on the presence of the TFA counter-ion. It is crucial to use the molecular weight that
includes the TFA salt for accurate concentration calculations, as this is the form that is weighed.
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Property Value Source
Molecular Formula C54H75F6N13015 [1]
Molecular Weight (with TFA) 1260.24 g/mol

Appearance White to off-white powder Generic
Purity =>95% (HPLC) Generic

Note: The molecular weight can vary slightly between batches and suppliers. Always refer to
the Certificate of Analysis (CoA) provided with your specific lot of the compound for the most
accurate molecular weight.

Solubility and Stability

Proper dissolution and storage are critical for maintaining the biological activity of the peptide.

Solvent Solubility

DMSO (Dimethyl Sulfoxide) > 25 mg/mL

DMF (Dimethylformamide) > 25 mg/mL

Ethanol =20 mg/mL

PBS (Phosphate-Buffered Saline, pH 7.2) > 10 mg/mL

Storage Condition Shelf Life (Powder) Shelf Life (in Solvent)
-20°C 1 year 1 month

-80°C 2 years 6 months

Note: For cellular assays, the final concentration of DMSO should be kept low (typically <0.5%)
to avoid cytotoxicity. If using water as the solvent for the final working solution, it is
recommended to filter and sterilize it through a 0.22 um filter before use. Peptides containing
methionine or cysteine should not be dissolved in DMSO as it may cause oxidation.
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Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Lys-[Des-Arg9]Bradykinin
TFA in DMSO.

Materials:

Lys-[Des-Arg9]Bradykinin TFA powder
Anhydrous/molecular sieve-dried DMSO
Sterile, nuclease-free microcentrifuge tubes
Calibrated micropipettes and sterile tips
Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Lys-[Des-Arg9]Bradykinin TFA
powder to room temperature to prevent condensation of moisture.

Weighing the Peptide: Carefully weigh out the desired amount of the peptide powder using
an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 1.26 mg of Lys-[Des-Arg9]|Bradykinin TFA (based on a molecular weight of 1260.24
g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing
the peptide powder. For 1.26 mg of the peptide, add 100 pL of DMSO to achieve a 10 mM
concentration.

Dissolution: Gently vortex the solution or pipette up and down to ensure the peptide is
completely dissolved. Avoid vigorous mixing to minimize the introduction of air bubbles. If
necessary, brief sonication can be used to aid dissolution.
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 Aliquoting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles
which can degrade the peptide.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months). Protect from light.

Experimental Workflow
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Caption: Workflow for preparing and using Lys-[Des-Arg9]Bradykinin TFA.

Bradykinin B1 Receptor Signhaling Pathway
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Lys-[Des-Arg9]Bradykinin TFA exerts its effects by binding to the B1 receptor, a G-protein
coupled receptor (GPCR). Activation of the B1R initiates a signaling cascade that leads to an
increase in intracellular calcium concentration via the inositol 1,4,5-triphosphate (IP3) receptor,
ultimately resulting in various cellular responses.
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Caption: Simplified Bradykinin B1 Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Shocking effects of endothelial bradykinin B1 receptors - PMC [pmc.ncbi.nim.nih.gov]

2. Bradykinin B1 receptor signaling triggers complement activation on endothelial cells -
PMC [pmc.ncbi.nlm.nih.gov]

» 3. Frontiers | Bradykinin B1 receptor signaling triggers complement activation on endothelial
cells [frontiersin.org]

 To cite this document: BenchChem. [Application Notes and Protocols for Lys-[Des-
Arg9]Bradykinin TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b8134352#how-to-prepare-a-stock-solution-of-lys-des-
arg9-bradykinin-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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